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Compound of Interest

Compound Name:
Di-tert-butyl hydrazine-1,2-

dicarboxylate

Cat. No.: B098509 Get Quote

Technical Guide: Di-tert-butyl hydrazine-1,2-
dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of Di-tert-butyl hydrazine-1,2-dicarboxylate, a reagent commonly utilized in

organic synthesis.

Core Physicochemical Data
The essential molecular attributes of Di-tert-butyl hydrazine-1,2-dicarboxylate are

summarized below. This data is fundamental for stoichiometric calculations, analytical

characterization, and experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b098509?utm_src=pdf-interest
https://www.benchchem.com/product/b098509?utm_src=pdf-body
https://www.benchchem.com/product/b098509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₂₀N₂O₄[1][2][3][4]

Molecular Weight 232.28 g/mol [1][2][5][6]

Synonyms
N,N'-Di-Boc-hydrazine, Di-tert-butyl

hydrazodicarboxylate[2][6]

CAS Number 16466-61-8[1][3]

Appearance White crystalline solid[4] or Powder[6]

Water Solubility Insoluble[3][6]

Molecular Structure and Connectivity
The structural arrangement of Di-tert-butyl hydrazine-1,2-dicarboxylate is key to its

reactivity. The molecule is symmetrical, featuring a central hydrazine core with each nitrogen

atom protected by a tert-butoxycarbonyl (Boc) group.

Di-tert-butyl hydrazine-1,2-dicarboxylate

Hydrazine Core (N-N)

contains
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bonded to N2
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Molecular component relationship.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemscene.com/product/16466-61-8.html
https://www.fishersci.ca/shop/products/di-tert-butyl-hydrazodicarboxylate-98-thermo-scientific/p-7043331
https://www.chembk.com/en/chem/di-tert-butyl%20hydrazine-1,2-dicarboxylate
https://www.benchchem.com/product/b098509
https://www.chemscene.com/product/16466-61-8.html
https://www.fishersci.ca/shop/products/di-tert-butyl-hydrazodicarboxylate-98-thermo-scientific/p-7043331
https://store.apolloscientific.co.uk/product/di-tert-butyl-hydrazine-12-dicarbonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8157988.htm
https://www.fishersci.ca/shop/products/di-tert-butyl-hydrazodicarboxylate-98-thermo-scientific/p-7043331
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8157988.htm
https://www.chemscene.com/product/16466-61-8.html
https://www.chembk.com/en/chem/di-tert-butyl%20hydrazine-1,2-dicarboxylate
https://www.benchchem.com/product/b098509
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8157988.htm
https://www.chembk.com/en/chem/di-tert-butyl%20hydrazine-1,2-dicarboxylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8157988.htm
https://www.benchchem.com/product/b098509?utm_src=pdf-body
https://www.benchchem.com/product/b098509?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Experimental Workflow: Purity
Analysis by HPLC
The following diagram outlines a standard workflow for determining the purity of a Di-tert-butyl
hydrazine-1,2-dicarboxylate sample using High-Performance Liquid Chromatography

(HPLC), a common analytical technique in synthetic chemistry.

Experimental Protocol:

Standard Preparation: Accurately weigh a reference standard of Di-tert-butyl hydrazine-
1,2-dicarboxylate and dissolve it in a suitable solvent (e.g., acetonitrile) to a known

concentration (e.g., 1 mg/mL).

Sample Preparation: Prepare the sample to be analyzed by dissolving it in the same solvent

to the same nominal concentration.

HPLC Analysis:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of water and acetonitrile.

Detector: UV detector at a wavelength of approximately 210 nm.

Injection Volume: 10 µL.

Data Analysis: Integrate the peak area of the analyte in the sample chromatogram and

compare it to the standard to calculate purity.

Preparation

Analysis Data Processing

Prepare Standard Solution

HPLC Injection & Run

Prepare Sample Solution

Peak Integration Purity Calculation
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Workflow for HPLC purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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